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Abstract

Cartap hydrochloride is a broad-spectrum insecticide belonging to the nereistoxin analogue
family. Its development is a classic example of natural product-inspired pesticide discovery,
originating from the marine annelid Lumbriconereis heteropoda. This guide provides a
comprehensive technical overview of Cartap hydrochloride, from its natural origins to its
synthesis, mechanism of action, and toxicological profile. Detailed experimental protocols and
guantitative data are presented to support researchers in the fields of toxicology,
pharmacology, and pesticide development.

Introduction: From Marine Worm to Modern
Insecticide

The story of Cartap hydrochloride begins with the discovery of nereistoxin, a potent
neurotoxin isolated from the marine segmented worm Lumbriconereis heteropoda.[1] Japanese
fishermen had long observed that insects coming into contact with these worms would become
paralyzed and die.[1] This observation spurred scientific investigation, leading to the isolation of
nereistoxin in 1934.[1]

In the 1960s, researchers at Takeda Chemical Industries in Japan began to investigate the
insecticidal potential of nereistoxin. While potent, the natural toxin also presented challenges in
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terms of stability and mammalian toxicity. This led to a synthetic chemistry program aimed at
creating derivatives with improved properties. Cartap hydrochloride, S,S'-[2-
(dimethylamino)trimethylene] bis(thiocarbamate) hydrochloride, emerged as a highly effective
and commercially viable insecticide.[1] It was found to be less toxic to mammals than the
parent compound while retaining excellent insecticidal activity.[1]

Cartap hydrochloride is primarily a contact and stomach poison, effective against a wide
range of chewing and sucking insect pests, particularly Lepidoptera and Coleoptera. It is widely
used in the cultivation of rice, vegetables, and other crops. The insecticide acts by blocking
cholinergic transmission in the central nervous system of insects, leading to paralysis and
eventual death.

Chemical Synthesis

Cartap hydrochloride is synthesized from nereistoxin. The process generally involves the
reaction of 2-dimethylamino-1,3-dichloropropane with a thiocarbamate source. While various
specific methods exist, a common pathway is outlined below.

Relationship between Nereistoxin and Cartap
Hydrochloride

Nereistoxin is the natural template from which Cartap hydrochloride was designed.
Structurally, Cartap hydrochloride is a pro-drug of a dithiol derivative of nereistoxin. In the
insect's body and the environment, Cartap hydrochloride is metabolized to nereistoxin or a
related dithiol, which is the active toxicant. This metabolic activation is a key feature of its mode
of action.
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Leads to Synthesis of Metabolic Activation in Inse
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Start:

2-Dimethylamino-1,3-dichloropropane

l

Step 1: Reaction with
Sodium Thiosulphate
in agueous solvent at
elevated temperature.

'

Step 2: Cool reaction mass
and add Sodium Cyanide.
Stir for several hours.

l

Intermediate:
2-dimethylamino-1,3-dithiocyanate propane

:

Step 3: Filter and wash
intermediate product.

l

Step 4: Slurry intermediate
in a solvent and add
Hydrochloric Acid.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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